4-{[4-(decyloxy)benzoyl]amino}benzoic acid

• IUPAC Name: 4-[(4-decoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C24H31NO4/c1-2-3-4-5-6-7-8-9-18-29-22-16-12-19(13-17-22)23(26)25-21-14-10-20(11-15-21)24(27)28/h10-17H,2-9,18H2,1H3,(H,25,26)(H,27,28)
• InChI Key: ZOXQCSRDEAGECB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C24H31NO4
• Molecular Weight: 397.5 g/mol

Description

4-{[4-(decyloxy)benzoyl]amino}benzoic acid, also known as DBBA, is an organic compound that belongs to the family of benzoic acids. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 4-{[4-(decyloxy)benzoyl]amino}benzoic acid is not fully understood, but it is believed to involve the interaction of the molecule with biological molecules such as proteins and nucleic acids. 4-{[4-(decyloxy)benzoyl]amino}benzoic acid has been shown to bind to DNA, and it may interfere with DNA replication and transcription. Additionally, 4-{[4-(decyloxy)benzoyl]amino}benzoic acid has been shown to induce apoptosis in cancer cells, which may be related to its ability to interact with cellular proteins.
Biochemical and Physiological Effects:
4-{[4-(decyloxy)benzoyl]amino}benzoic acid has been shown to have a range of biochemical and physiological effects. It has been shown to induce changes in the expression of genes involved in cell growth and proliferation. Additionally, 4-{[4-(decyloxy)benzoyl]amino}benzoic acid has been shown to have anti-inflammatory effects, which may be related to its ability to inhibit the activity of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

4-{[4-(decyloxy)benzoyl]amino}benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under a wide range of conditions. Additionally, 4-{[4-(decyloxy)benzoyl]amino}benzoic acid is highly fluorescent, making it useful for imaging biological molecules. However, 4-{[4-(decyloxy)benzoyl]amino}benzoic acid also has some limitations. It may interact with other molecules in biological systems, which can complicate its use as a probe. Additionally, 4-{[4-(decyloxy)benzoyl]amino}benzoic acid may have toxic effects at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for research involving 4-{[4-(decyloxy)benzoyl]amino}benzoic acid. One area of interest is the development of new applications for 4-{[4-(decyloxy)benzoyl]amino}benzoic acid in the field of imaging. For example, 4-{[4-(decyloxy)benzoyl]amino}benzoic acid may be useful for imaging the distribution of certain proteins or nucleic acids in cells. Additionally, 4-{[4-(decyloxy)benzoyl]amino}benzoic acid may have potential therapeutic applications in the treatment of cancer and other diseases. Further research is needed to fully understand the mechanism of action of 4-{[4-(decyloxy)benzoyl]amino}benzoic acid and to explore its potential applications in scientific research.

Synthesis Methods

4-{[4-(decyloxy)benzoyl]amino}benzoic acid can be synthesized through a multi-step process that involves the reaction of 4-aminobenzoic acid with decyloxybenzoyl chloride. The reaction takes place in the presence of a base such as triethylamine, and the product is purified through recrystallization. The yield of 4-{[4-(decyloxy)benzoyl]amino}benzoic acid is typically high, and the purity can be confirmed through various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-{[4-(decyloxy)benzoyl]amino}benzoic acid has a wide range of applications in scientific research. It is commonly used as a fluorescent probe for detecting and imaging biological molecules such as proteins and nucleic acids. 4-{[4-(decyloxy)benzoyl]amino}benzoic acid can also be used as a pH-sensitive dye for monitoring changes in pH in biological systems. Additionally, 4-{[4-(decyloxy)benzoyl]amino}benzoic acid has been shown to have potential therapeutic applications in the treatment of cancer and other diseases.